Cas no 1805607-63-9 (4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide)

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide is a halogenated pyridine derivative with a difluoromethyl substituent and a sulfonamide functional group. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural features, which may confer bioactivity or serve as an intermediate in synthesis. The presence of iodine at the 5-position enhances its potential for further functionalization via cross-coupling reactions, while the sulfonamide group contributes to binding interactions in biological systems. The difluoromethyl moiety can improve metabolic stability and lipophilicity. This compound is suitable for applications in drug discovery and material science, where precise molecular modifications are required. Proper handling and storage are recommended due to its reactive functional groups.

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide structure

1805607-63-9 structure

Product Name:4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide

CAS No:1805607-63-9

MF:C₆H₅F₂IN₂O₃S

MW:350.081779241562

CID:4887625

Update Time:2025-05-23

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide
- Inchi： 1S/C6H5F2IN2O3S/c7-5(8)3-2(9)1-11-6(12)4(3)15(10,13)14/h1,5H,(H,11,12)(H2,10,13,14)
- InChI Key： OYUSJZWNBOGRQS-UHFFFAOYSA-N
- SMILES： IC1=CNC(C(=C1C(F)F)S(N)(=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 463
XLogP3: -0.1
Topological Polar Surface Area: 97.6

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029029468-250mg	4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide	1805607-63-9	95%	250mg	$1,048.60	2022-04-01
Alichem	A029029468-500mg	4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide	1805607-63-9	95%	500mg	$1,769.25	2022-04-01
Alichem	A029029468-1g	4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide	1805607-63-9	95%	1g	$3,184.50	2022-04-01

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide Related Literature

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Additional information on 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide

Comprehensive Overview of 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide (CAS No. 1805607-63-9)

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide is a specialized sulfonamide derivative with a unique pyridine backbone, distinguished by its difluoromethyl and iodo substituents. This compound, identified by CAS No. 1805607-63-9, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the hydroxy group and sulfonamide moiety, make it a versatile candidate for drug discovery and molecular design.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide has surged, driven by their enhanced metabolic stability and binding affinity in target interactions. Researchers are particularly interested in its application for enzyme inhibition, especially in kinase-targeted therapies and antibacterial agents. The presence of the iodo group further expands its utility in cross-coupling reactions, a hot topic in medicinal chemistry and material science.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide involves multi-step organic transformations, often leveraging palladium-catalyzed reactions for introducing the iodo substituent. Its physicochemical properties, such as solubility and logP values, are critical for formulation scientists optimizing drug delivery systems. Recent publications highlight its role in developing next-generation sulfonamide drugs, addressing challenges like drug resistance and selectivity.

From an SEO perspective, queries such as "sulfonamide derivatives in drug discovery" or "fluorinated pyridine applications" align with this compound's relevance. Users frequently search for "CAS 1805607-63-9 uses" or "iodopyridine synthesis methods," reflecting growing interest in its industrial applications. Additionally, discussions on green chemistry and sustainable synthesis often reference halogenated compounds like this one, emphasizing atom economy and waste reduction.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-sulfonamide exemplifies the intersection of structural innovation and practical utility. Its CAS No. 1805607-63-9 serves as a gateway for researchers exploring heterocyclic chemistry and therapeutic development. As the scientific community prioritizes precision medicine and environmentally friendly synthesis, this compound is poised to remain a focal point in cutting-edge research.